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Compound of Interest

Compound Name: H-DL-Abu-OH-d6

Cat. No.: B1383057 Get Quote

Essential Safety and Handling Guide for H-DL-
Abu-OH-d6
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for handling H-DL-Abu-OH-d6, a deuterated non-proteinogenic

alpha-amino acid. The following procedures are based on the safety data for the non-

deuterated form, 2-Aminobutyric acid (H-Abu-OH), and general best practices for handling

deuterated compounds.

Immediate Safety and Hazard Overview
While specific toxicity data for H-DL-Abu-OH-d6 is not readily available, the Safety Data Sheet

(SDS) for the parent compound, H-Abu-OH, indicates potential hazards. It is classified as a

skin sensitizer, which may cause an allergic skin reaction, and can cause serious eye irritation.

Therefore, appropriate personal protective equipment (PPE) is crucial to minimize exposure

risk. Deuterated compounds are increasingly utilized in drug discovery and metabolic research;

however, the primary chemical reactivity and associated immediate hazards are generally

comparable to their non-deuterated counterparts.
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A comprehensive PPE strategy is mandatory when handling H-DL-Abu-OH-d6 to prevent skin

and eye contact. The following table summarizes the recommended PPE.
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Area of Protection
Recommended
PPE

Material/Type
Key
Considerations

Hand Protection
Chemical-resistant

gloves
Nitrile or Butyl Rubber

Nitrile gloves offer

sufficient protection

against splashes but

should be replaced

immediately upon

contamination. For

prolonged contact,

butyl rubber gloves

are recommended.

Always inspect gloves

for tears or holes

before use.

Eye and Face

Protection

Safety glasses with

side shields or safety

goggles

Polycarbonate

Safety glasses must

be worn at all times in

the laboratory. When

there is a higher risk

of splashing, safety

goggles and a face

shield should be used.

[1]

Skin and Body

Protection
Laboratory coat

Cotton or a blend of

polyester and cotton

A standard lab coat is

essential to protect

skin and clothing from

accidental spills.

Ensure the coat is

fully buttoned.

Respiratory Protection Not generally required N/A Use in a well-

ventilated area. If

handling large

quantities or if dust is

generated, a fume

hood should be
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utilized to avoid

inhalation.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Work in a well-ventilated laboratory. For procedures that may generate

dust, use a chemical fume hood.

Safe Handling Practices: Avoid contact with skin and eyes. Do not breathe dust. Wash hands

thoroughly after handling.[2][3]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Spill Management:

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For a dry spill, carefully sweep or scoop the material, avoiding dust generation. For

a liquid spill, use an inert absorbent material.

Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled

container for proper disposal.

Clean: Decontaminate the spill area with an appropriate solvent or detergent and water.

Disposal:

All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as chemical waste in accordance with local, state, and federal regulations. Do

not dispose of down the drain.
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The following diagram illustrates the standard workflow for handling H-DL-Abu-OH-d6,

incorporating key safety checkpoints.

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet

Don Personal Protective Equipment (PPE)

Weigh H-DL-Abu-OH-d6 in Ventilated Area

Perform Experimental Procedure
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Dispose of Waste in Labeled Container

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Figure 1. A workflow diagram for the safe handling of H-DL-Abu-OH-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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